Cas no 1021133-26-5 (N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide)

• Product Name: N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• CAS No: 1021133-26-5
• MF: C₁₇H₁₆N₄O₂S₂
• MW: 372.464540481567
• CID: 5906477
• PubChem ID: 42175919
• Update Time: 2025-05-20

N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolepropanamide, N-(4-pyridinylmethyl)-2-[(2-thienylcarbonyl)amino]-
• N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• N-[4-[3-oxo-3-(pyridin-4-ylmethylamino)propyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• 1021133-26-5
• N-(4-(3-oxo-3-((pyridin-4-ylmethyl)amino)propyl)thiazol-2-yl)thiophene-2-carboxamide
• F5254-0073
• AKOS024503311

• Inchi： 1S/C17H16N4O2S2/c22-15(19-10-12-5-7-18-8-6-12)4-3-13-11-25-17(20-13)21-16(23)14-2-1-9-24-14/h1-2,5-9,11H,3-4,10H2,(H,19,22)(H,20,21,23)
• InChI Key： DXBWXPGXKBBGEJ-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NCC2C=CN=CC=2)=O)N=C1NC(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 372.07146811g/mol
• Monoisotopic Mass: 372.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 141Ų

Additional information on N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

Recent Advances in the Study of N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS: 1021133-26-5)

In recent years, the compound N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS: 1021133-26-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. The following research briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its pharmacological properties, mechanisms of action, and clinical relevance.

The primary focus of recent studies has been on elucidating the molecular interactions and biological pathways modulated by 1021133-26-5. High-throughput screening and computational modeling have revealed that this compound exhibits strong binding affinity to specific protein targets, including kinases and enzymes involved in cell proliferation and immune response. Notably, its ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR cascade, has positioned it as a potential candidate for targeted cancer therapy. Preclinical studies in murine models have demonstrated significant tumor growth suppression with minimal off-target effects, highlighting its therapeutic window.

Further investigations into the pharmacokinetic profile of 1021133-26-5 have provided insights into its bioavailability and metabolic stability. Advanced analytical techniques, such as LC-MS/MS, have been employed to quantify the compound in biological matrices, revealing favorable absorption and distribution characteristics. However, challenges related to its solubility and formulation optimization remain areas of active research. Recent efforts have explored nano-carrier systems and prodrug strategies to enhance its delivery efficiency and reduce potential toxicity.

In addition to its anticancer properties, 1021133-26-5 has shown antimicrobial activity against a range of pathogens, including drug-resistant bacterial strains. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis by targeting essential enzymes, offering a novel approach to combat antibiotic resistance. Collaborative research initiatives are currently underway to evaluate its efficacy in combination therapies, aiming to synergize its effects with existing antimicrobial agents.

The synthesis and structural optimization of 1021133-26-5 have also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity. These advancements have paved the way for the development of second-generation derivatives with improved pharmacological profiles.

In conclusion, the compound N-[4-(2-{[(pyridin-4-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS: 1021133-26-5) represents a promising scaffold for drug discovery, with multifaceted applications in oncology and infectious diseases. Ongoing research efforts are expected to further elucidate its therapeutic potential and address current limitations, ultimately contributing to its translation into clinical practice. This briefing underscores the importance of continued investment in the study of this compound, as it holds significant promise for addressing unmet medical needs.